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Compound of Interest

Compound Name: Didesmethylsibutramine-d7

Cat. No.: B1650607

Technical Guide: Didesmethylsibutramine-d7

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Didesmethylsibutramine-d7,
a deuterated analog of Didesmethylsibutramine, which is an active metabolite of the anorectic
drug Sibutramine. This guide consolidates available data on its chemical and physical
properties, safety information, metabolic pathway, and analytical methodologies.

Chemical and Physical Properties

Didesmethylsibutramine-d7 is primarily utilized as an internal standard in pharmacokinetic
and metabolic studies of Sibutramine due to its mass difference from the parent compound.[1]
The following tables summarize the key chemical and physical properties for both
Didesmethylsibutramine-d7 and its non-deuterated counterpart.

Table 1: Chemical Identification
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Didesmethylsibutramine-

N,N-Didesmethyl

Identifier . . .
d7 Hydrochloride Sibutramine
1-(1-(4-
Chlorophenyl)cyclobutyl)-3- 1-[1-(4-

Synonyms (methyl-d3)butan-3,4,4,4-d4-1-  chlorophenyl)cyclobutyl]-3-
amine, hydrochloride (1:1)[2] methylbutan-1-amine[4][5]
[3]

CAS Number 1188263-87-7[2] 84467-54-9[4][5]

Molecular Formula

C1sH1sD7CIN - HCI[2]

C1s5H22CIN[4][5]

Molecular Weight

258.84 (free base) + 36.46
(HCD2][3]

251.80 g/mol [4]

Table 2: Physical and Chemical Properties

Property

Didesmethylsibutramine-
d7 Hydrochloride

N,N-Didesmethyl
Sibutramine

Appearance

Data not available

Data not available

Storage Conditions

2-8°C Refrigerator[6]

Keep container tightly closed
in a dry and well-ventilated

place.[7]

Shipping Conditions

Ambient temperature[6]

Data not available

Solubility Data not available Data not available
Boiling Point Data not available 337.90 °CJ8]
Density Data not available 1.072 g/cm3[8]

Safety and Hazard Information

A complete Material Safety Data Sheet (MSDS) for Didesmethylsibutramine-d7 is not readily

available. The following information is derived from the MSDS of the non-deuterated N,N-
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Didesmethyl Sibutramine and should be considered as a proxy. It is important to handle this

compound as a pharmaceutical-related substance of unknown potency.

Table 3: Hazard Identification and First Aid

Hazard

Description

Pictogram(s)

No data available[7]

Signal Word

No data available[7]

Hazard Statement(s)

No data available[7]

Precautionary Statement(s)

No data available[7]

First-Aid: Inhalation

If breathing is difficult, remove to fresh air and
keep at rest in a position comfortable for
breathing. Call a physician if symptoms develop

or persist.[7]

First-Aid: Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[7]

First-Aid: Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

First-Aid: Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Table 4: Fire-Fighting and Accidental Release Measures
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Measure

Description

Suitable Extinguishing Media

Water, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Specific Hazards

Carbon oxides, Nitrogen oxides, Hydrogen

fluoride, Sulphur oxides.[7]

Protective Equipment

Wear self-contained breathing apparatus for fire

fighting if necessary.[7]

Personal Precautions

Keep unnecessary personnel away. Wear
appropriate personal protective equipment.
Avoid inhalation of dust. Do not touch damaged
containers or spilled material unless wearing
appropriate protective clothing. Ensure

adequate ventilation.[7]

Environmental Precautions

Avoid discharge into drains, water courses, or

onto the ground.[7]

Cleaning Methods

Absorb spill with inert material, then place in a

chemical waste container.[7]

Table 5: Handling, Storage, and Personal Protection
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Aspect Recommendation

Avoid contact with skin and eyes. Use in a well-
Handling ventilated area. Wash thoroughly after handling.

[7]

Keep container tightly closed in a dry and well-
Storage

ventilated place.[7]

Engineering Controls

A laboratory fume hood or other appropriate

form of local exhaust ventilation.[7]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields.[7]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves.[7]

Respiratory Protection

If the respirator is the only means of protection,

a full-face supplied air respirator must be used.

[7]

Table 6: Stability and Reactivity

Parameter

Information

Reactivity

The product is stable and non-reactive under

normal conditions of use, storage, and transport.

Chemical Stability

Material is stable under normal conditions.

Possibility of Hazardous Reactions

No dangerous reaction known under conditions

of normal use.

Conditions to Avoid

Contact with incompatible materials.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

Irritating and/or toxic fumes or gases. Emits

toxic fumes under fire conditions.[7]
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Table 7: Toxicological Information (for N,N-Didesmethyl Sibutramine)

Endpoint

Result

Acute Toxicity (Oral LD50)

No data available[7]

Acute Toxicity (Inhalation)

No data available[7]

Acute Toxicity (Dermal)

No data available[7]

Skin Corrosion/Irritation

No data available[7]

Serious Eye Damage/Irritation

No data available[7]

Respiratory or Skin Sensitization

No data available[7]

Germ Cell Mutagenicity

No data available[7]

Carcinogenicity

No data available[7]

Reproductive Toxicity

No data available[7]

STOT-Single Exposure

No data available[7]

STOT-Repeated Exposure

No data available[7]

Aspiration Hazard

Based on available data, the classification

criteria are not met.[7]

Ecological Information: There are no data on the ecotoxicity of this product.[7]

Disposal Considerations: Product may be burned in an incinerator equipped with an afterburner

and scrubber. Excess and expired materials should be offered to a licensed hazardous material

disposal company.[7]

Metabolic Pathway of Sibutramine

Didesmethylsibutramine is an active metabolite of Sibutramine. Following administration,

Sibutramine undergoes N-demethylation to form desmethylsibutramine (Metabolite 1), which is

further demethylated by the enzyme CYP2B6 to produce didesmethylsibutramine (Metabolite

2).[4]
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Caption: Metabolic pathway of Sibutramine to Didesmethylsibutramine.

Experimental Protocols
Analytical Method for Quantification in Human Plasma

A common method for the quantification of Didesmethylsibutramine in human plasma is Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS). Didesmethylsibutramine-d7
is an ideal internal standard for this assay.

Experimental Workflow:
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Plasma Sample Collection

Spike with
Didesmethylsibutramine-d7
(Internal Standard)

Liquid-Liquid Extraction
(e.g., with Methyl-tert-butyl ether)

:

Evaporation of Organic Layer
(under Nitrogen stream)

Reconstitution in
Mobile Phase

Injection into
LC-MS/MS System

LC Separation and
MS/MS Detection

Quantification
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Caption: LC-MS/MS analytical workflow for Didesmethylsibutramine.

Table 8: Example LC-MS/MS Parameters
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Parameter Value

LC Column Zorbax SB-C18 (4.6 mm x 75 mm, 3.5 yum)

Mobile Phase 5 mM ammonium formate : acetonitrile (10:90,
viv)

Flow Rate 0.6 mL/min

Injection Volume 20 pL

lonization Mode Electrospray lonization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Didesmethylsibutramine) m/z 252.2 -> 124.9

Note: This is an example protocol and specific parameters may vary between laboratories.

Concluding Remarks

Didesmethylsibutramine-d7 is a critical tool for the accurate quantification of the active
metabolite of Sibutramine in biological matrices. While a comprehensive safety profile for the
deuterated compound is not available, the data from its non-deuterated analog suggests that it
should be handled with care in a laboratory setting, following standard safety protocols for
pharmaceutical compounds. The provided analytical workflow and metabolic pathway
information serve as a valuable resource for researchers in the fields of pharmacology,
toxicology, and drug metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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